1-(2-chloro-6-fluorobenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
• InChI: InChI=1S/C20H22ClFN2/c21-19-9-4-10-20(22)18(19)16-24-14-12-23(13-15-24)11-5-8-17-6-2-1-3-7-17/h1-10H,11-16H2/b8-5+
• InChI Key: JJCWWRQWYGCWAZ-VMPITWQZSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)CC3=C(C=CC=C3Cl)F
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C20H22ClFN2
• Molecular Weight: 344.9 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine is a chemical compound that belongs to the class of piperazines. It has been of great interest to researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-(2-chloro-6-fluorobenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action is thought to be responsible for its antipsychotic, antidepressant, and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-chloro-6-fluorobenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine can modulate various neurotransmitters such as dopamine, serotonin, and norepinephrine. It has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, which is believed to be responsible for its antipsychotic and antidepressant effects. It has also been shown to decrease the release of norepinephrine in the amygdala, which is believed to be responsible for its anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(2-chloro-6-fluorobenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine is its high selectivity for dopamine D2 and serotonin 5-HT1A receptors. This makes it a potential candidate for the development of new antipsychotic, antidepressant, and anxiolytic drugs. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

1-(2-chloro-6-fluorobenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine has great potential for future research. Some of the future directions for this compound include:
1. Investigating its potential use in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease.
2. Developing new derivatives of this compound with improved solubility and pharmacokinetic properties.
3. Studying its potential use in combination therapy with other drugs for the treatment of various psychiatric disorders.
4. Investigating its potential use as a diagnostic tool for the early detection of psychiatric disorders.
5. Studying its potential use in the treatment of drug addiction and withdrawal symptoms.
Conclusion:
In conclusion, 1-(2-chloro-6-fluorobenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine is a chemical compound with great potential for medicinal chemistry research. Its dual mechanism of action and high selectivity for dopamine D2 and serotonin 5-HT1A receptors make it a potential candidate for the development of new antipsychotic, antidepressant, and anxiolytic drugs. Further research is needed to fully understand its mechanism of action and to develop new derivatives with improved pharmacokinetic properties.

Synthesis Methods

The synthesis of 1-(2-chloro-6-fluorobenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine involves the reaction of 2-chloro-6-fluorobenzyl chloride with 3-phenyl-2-propen-1-amine in the presence of piperazine. The reaction takes place in a suitable solvent such as dichloromethane or toluene. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-(2-chloro-6-fluorobenzyl)-4-(3-phenyl-2-propen-1-yl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to possess antipsychotic, antidepressant, and anxiolytic properties. It has also been investigated for its potential use in the treatment of various neurological disorders such as schizophrenia, bipolar disorder, and anxiety.